Cas no 5368-93-4 (N-(1-cyclohexyl-2-methylpropan-2-yl)butan-1-amine)

• Product Name: N-(1-cyclohexyl-2-methylpropan-2-yl)butan-1-amine
• CAS No: 5368-93-4
• MF: C₁₄H₂₉N
• MW: 211.386764287949
• CID: 1587700
• PubChem ID: 199974
• Update Time: 2025-04-21

N-(1-cyclohexyl-2-methylpropan-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclohexyl-2-methylpropan-2-yl)butan-1-amine
• N-butyl-1-cyclohexyl-2-methylpropan-2-amine
• 5368-93-4
• DTXSID70201921
• Cyclohexaneethylamine, N-butyl-alpha,alpha-dimethyl-
• N-Butyl-alpha,alpha-dimethylcyclohexaneethylamine
• BRN 2802112
• IUBPWEZHKFSJCH-UHFFFAOYSA-N
• D-3-9

• Inchi： 1S/C14H29N/c1-4-5-11-15-14(2,3)12-13-9-7-6-8-10-13/h13,15H,4-12H2,1-3H3
• InChI Key： IUBPWEZHKFSJCH-UHFFFAOYSA-N
• SMILES： N(CCCC)C(C)(C)CC1CCCCC1

Computed Properties

• Exact Mass: 211.23017
• Monoisotopic Mass: 211.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 4.8

Experimental Properties

• Density: 0.839
• Boiling Point: 260.1°C at 760 mmHg
• Flash Point: 96.2°C
• Refractive Index: 1.455
• PSA: 12.03